1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine

• IUPAC Name: 2-(4-ethoxyphenyl)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C17H24N2O2/c1-3-9-18-10-12-19(13-11-18)17(20)14-15-5-7-16(8-6-15)21-4-2/h3,5-8H,1,4,9-14H2,2H3
• InChI Key: POJBRKPTWNKEFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC=C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives and has been studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, depression, and pain. It is thought to enhance the activity of GABA, an inhibitory neurotransmitter, leading to its pharmacological effects.
Biochemical and Physiological Effects:
1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and depression in animal models, as well as to have analgesic effects. Additionally, it has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine in lab experiments is its potential for use in the development of new drugs for the treatment of anxiety, depression, pain, and epilepsy. However, one of the limitations of studying this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine. One potential direction is the development of new drugs based on this compound for the treatment of anxiety, depression, pain, and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs. Finally, more studies are needed to explore the potential side effects of this compound and its safety for use in humans.

Synthesis Methods

The synthesis of 1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine involves the reaction of piperazine with allyl chloride and 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained by purification using column chromatography.

Scientific Research Applications

1-allyl-4-[(4-ethoxyphenyl)acetyl]piperazine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, as it has been shown to have analgesic effects.